4-Ethoxyphenyl 4-methylbenzene-1-sulfonate
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Overview
Description
4-Ethoxyphenyl 4-methylbenzene-1-sulfonate is an organic compound with the molecular formula C15H16O4S It is a derivative of benzene, featuring both ethoxy and methylbenzene sulfonate groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Ethoxyphenyl 4-methylbenzene-1-sulfonate typically involves the reaction of 4-ethoxyphenol with 4-methylbenzenesulfonyl chloride in the presence of a base such as pyridine or triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride .
Industrial Production Methods
Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance efficiency and safety in industrial settings .
Chemical Reactions Analysis
Types of Reactions
4-Ethoxyphenyl 4-methylbenzene-1-sulfonate undergoes various chemical reactions, including:
Substitution Reactions: The ethoxy group can be substituted by nucleophiles under appropriate conditions.
Oxidation and Reduction: The compound can be oxidized or reduced, depending on the reagents and conditions used.
Hydrolysis: The sulfonate group can be hydrolyzed under acidic or basic conditions.
Common Reagents and Conditions
Nucleophilic Substitution: Common reagents include sodium hydroxide or potassium hydroxide in an aqueous or alcoholic medium.
Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.
Major Products Formed
Substitution: Products depend on the nucleophile used.
Oxidation: Products include sulfonic acids or sulfonates.
Reduction: Products include alcohols or ethers.
Scientific Research Applications
4-Ethoxyphenyl 4-methylbenzene-1-sulfonate has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential as a biochemical probe.
Medicine: Explored for its potential therapeutic properties.
Industry: Used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-Ethoxyphenyl 4-methylbenzene-1-sulfonate involves its interaction with specific molecular targets. The ethoxy and sulfonate groups play crucial roles in its reactivity and interaction with other molecules. The compound can act as an electrophile or nucleophile, depending on the reaction conditions .
Comparison with Similar Compounds
Similar Compounds
4-Methylbenzenesulfonate: Lacks the ethoxy group, making it less reactive in certain reactions.
4-Ethoxyphenol: Lacks the sulfonate group, limiting its applications in sulfonation reactions.
Uniqueness
4-Ethoxyphenyl 4-methylbenzene-1-sulfonate is unique due to the presence of both ethoxy and sulfonate groups, which confer distinct chemical properties and reactivity. This makes it a versatile compound in various chemical reactions and applications .
Properties
Molecular Formula |
C15H16O4S |
---|---|
Molecular Weight |
292.4 g/mol |
IUPAC Name |
(4-ethoxyphenyl) 4-methylbenzenesulfonate |
InChI |
InChI=1S/C15H16O4S/c1-3-18-13-6-8-14(9-7-13)19-20(16,17)15-10-4-12(2)5-11-15/h4-11H,3H2,1-2H3 |
InChI Key |
JSIZNPUZVFWPSZ-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC=C(C=C1)OS(=O)(=O)C2=CC=C(C=C2)C |
Origin of Product |
United States |
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